1-(2-(Phenylthio)propanoyl)pyrrolidine

• IUPAC Name: 2-phenylsulfanyl-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C13H17NOS/c1-11(13(15)14-9-5-6-10-14)16-12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3
• InChI Key: JMSFUSPWTBSARP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC1)SC2=CC=CC=C2
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

1-(2-(Phenylthio)propanoyl)pyrrolidine, also known as PTPP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. PTPP belongs to the class of thiol-reactive compounds, which are known to modify proteins and enzymes.

Mechanism of Action

1-(2-(Phenylthio)propanoyl)pyrrolidine works by modifying proteins and enzymes through the formation of covalent bonds with thiol groups. This modification can lead to changes in the activity, stability, and localization of proteins and enzymes. 1-(2-(Phenylthio)propanoyl)pyrrolidine has been shown to selectively target certain proteins and enzymes, such as kinases and phosphatases, which are involved in various cellular processes.
Biochemical and Physiological Effects:
1-(2-(Phenylthio)propanoyl)pyrrolidine has been shown to have various biochemical and physiological effects, depending on the target protein or enzyme. In cancer cells, 1-(2-(Phenylthio)propanoyl)pyrrolidine has been found to induce apoptosis by inhibiting the activity of certain kinases and phosphatases, which are involved in cell survival pathways. In neurobiology, 1-(2-(Phenylthio)propanoyl)pyrrolidine has been shown to modulate the activity of neurotransmitters, such as dopamine and glutamate, which are involved in various neurological disorders. In immunology, 1-(2-(Phenylthio)propanoyl)pyrrolidine has been shown to regulate the activity of immune cells, such as T cells and B cells, which play a crucial role in the immune response.

Advantages and Limitations for Lab Experiments

1-(2-(Phenylthio)propanoyl)pyrrolidine has several advantages for lab experiments, including its high potency and selectivity towards certain proteins and enzymes. However, 1-(2-(Phenylthio)propanoyl)pyrrolidine also has some limitations, such as its potential toxicity and off-target effects. Therefore, careful optimization of experimental conditions and dosage is required to ensure the validity and reproducibility of the results.

Future Directions

There are several future directions for the research of 1-(2-(Phenylthio)propanoyl)pyrrolidine. One direction is to further investigate the mechanism of action of 1-(2-(Phenylthio)propanoyl)pyrrolidine and its selectivity towards certain proteins and enzymes. Another direction is to explore the potential therapeutic applications of 1-(2-(Phenylthio)propanoyl)pyrrolidine in various diseases, such as cancer, neurological disorders, and autoimmune diseases. Additionally, the development of new 1-(2-(Phenylthio)propanoyl)pyrrolidine analogs with improved potency and selectivity could lead to the discovery of new therapeutic targets and treatments.

Synthesis Methods

1-(2-(Phenylthio)propanoyl)pyrrolidine can be synthesized using a multi-step process that involves the reaction of pyrrolidine with 2-bromo-1-phenylethanethiol, followed by the reaction with ethyl chloroformate. The final product is obtained through purification and crystallization.

Scientific Research Applications

1-(2-(Phenylthio)propanoyl)pyrrolidine has been studied for its potential therapeutic applications in various fields, including cancer research, neurobiology, and immunology. In cancer research, 1-(2-(Phenylthio)propanoyl)pyrrolidine has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In neurobiology, 1-(2-(Phenylthio)propanoyl)pyrrolidine has been found to modulate the activity of neurotransmitters, such as dopamine and glutamate, which are involved in various neurological disorders. In immunology, 1-(2-(Phenylthio)propanoyl)pyrrolidine has been shown to regulate the activity of immune cells, such as T cells and B cells, which play a crucial role in the immune response.